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Compound of Interest

Compound Name: (rac)-Talazoparib

Cat. No.: B1141447 Get Quote

Technical Support Center: (rac)-Talazoparib
This technical support center provides guidance for researchers, scientists, and drug

development professionals to ensure the complete dissolution of (rac)-Talazoparib for

accurate dosing in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of (rac)-Talazoparib?

A1: For in vitro studies, Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a

stock solution of (rac)-Talazoparib.[1] It is soluble in DMSO at a concentration of 25 mg/mL

(65.73 mM).[1] For higher concentration stock solutions, fresh, moisture-free DMSO is

recommended as absorbed moisture can reduce solubility.[2]

Q2: I am having difficulty dissolving (rac)-Talazoparib in DMSO. What should I do?

A2: If you are encountering issues with dissolution, gentle warming and vortexing of the

solution can help. Additionally, ultrasonication is often recommended to ensure complete

dissolution, especially for higher concentrations.[1] Ensure you are using a sufficient volume of

DMSO for the amount of compound.

Q3: My (rac)-Talazoparib precipitated out of solution after diluting the DMSO stock with

aqueous media. How can I prevent this?
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A3: Precipitation upon dilution of a DMSO stock solution into aqueous buffers or cell culture

media is a common issue for poorly soluble compounds. To mitigate this, it is advisable to

make serial dilutions and add the stock solution to the aqueous medium dropwise while

vortexing. For in vivo preparations, specific co-solvent systems are recommended (see Data

Presentation section). Using a final DMSO concentration of less than 0.5% in your final working

solution is also recommended to minimize both precipitation and potential solvent-induced

cellular toxicity.

Q4: Can I store my (rac)-Talazoparib stock solution? If so, under what conditions?

A4: Yes, stock solutions can be stored. It is recommended to aliquot the stock solution into

single-use volumes to avoid repeated freeze-thaw cycles.[3] For long-term storage, -80°C is

recommended for up to a year, while for shorter-term storage, -20°C for up to 6 months is

acceptable.[3]

Troubleshooting Guide
This guide addresses common issues encountered during the dissolution of (rac)-Talazoparib.
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Issue Potential Cause Troubleshooting Steps

Incomplete Dissolution Insufficient solvent volume.
Increase the solvent volume to

decrease the concentration.

Low-quality or hydrated

solvent.

Use fresh, high-purity,

anhydrous solvent.[2]

Insufficient mixing.

Use a combination of

vortexing, gentle warming, and

ultrasonication.[1]

Precipitation Upon Dilution
Rapid addition to aqueous

media.

Add the stock solution

dropwise to the aqueous

medium while vortexing.

High final concentration of the

compound.

Ensure the final concentration

in the aqueous medium is

below the solubility limit.

High percentage of organic

solvent in the final solution.

Keep the final concentration of

the organic solvent (e.g.,

DMSO) as low as possible

(ideally <0.5%).

Variability in Experimental

Results

Inaccurate stock solution

concentration.

Prepare a fresh stock solution

and verify the concentration

using a validated analytical

method such as HPLC.

Degradation of the compound.

Store stock solutions properly

in aliquots at -80°C and avoid

repeated freeze-thaw cycles.

[3] Consider the chemical

stability of the drug in your

dissolution medium, as some

components can accelerate

degradation.[4][5]

Data Presentation
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(rac)-Talazoparib Physicochemical Properties
Property Value Reference

Molecular Formula C₁₉H₁₄F₂N₆O [1][6]

Molecular Weight 380.35 g/mol [1][6]

LogP 1.6 [7]

Solubility of (rac)-Talazoparib
Solvent/System Solubility Notes Reference

In Vitro

DMSO 25 mg/mL (65.73 mM)
Ultrasonication may

be required.
[1]

In Vivo

10% DMAc, 6%

Solutol HS-15, 84%

PBS

5 mg/mL (13.15 mM)

Suspended solution;

requires

ultrasonication.

[1][8]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

≥ 2.5 mg/mL (6.57

mM)
Clear solution. [1]

5% DMSO, 95% (20%

SBE-β-CD in saline)

1.25 mg/mL (3.29

mM)

Suspended solution;

requires

ultrasonication.

[1]

1% DMSO, 99%

saline

≥ 0.25 mg/mL (0.66

mM)
Clear solution. [1]

Aqueous solutions

(physiological pH

range at 37°C)

17 to 38 µg/mL

Low solubility with pH-

independent

characteristics.

[7]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution of
(rac)-Talazoparib in DMSO
Materials:

(rac)-Talazoparib powder

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh out the desired amount of (rac)-Talazoparib powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.80 mg of (rac)-Talazoparib
(Molecular Weight: 380.35 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. In this example,

add 1 mL of DMSO.

Mixing: Vortex the solution vigorously for 1-2 minutes.

Sonication: Place the tube in an ultrasonic bath for 10-15 minutes to ensure complete

dissolution. Visually inspect the solution to confirm that no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in microcentrifuge

tubes. Store the aliquots at -80°C for long-term storage.

Protocol 2: Verification of (rac)-Talazoparib
Concentration by RP-HPLC
This protocol provides a general guideline. The specific parameters should be optimized for the

available HPLC system and column.
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Materials:

(rac)-Talazoparib stock solution

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Water, HPLC grade

Sodium perchlorate or other suitable buffer salts

C18 reverse-phase HPLC column

HPLC system with a UV detector

Procedure:

Mobile Phase Preparation: Prepare the mobile phase. A reported mobile phase consists of

Methanol:Acetonitrile:0.1% Sodium Perchlorate in a ratio of 25:75:05 (v/v/v).[9]

Standard Curve Preparation:

Prepare a series of calibration standards by diluting the (rac)-Talazoparib stock solution

with the mobile phase to achieve a concentration range that brackets the expected sample

concentration (e.g., 15–90 μg/ml).[9]

Sample Preparation: Dilute an aliquot of the prepared stock solution with the mobile phase to

a concentration within the range of the standard curve.

HPLC Analysis:

Set the flow rate (e.g., 1.0 mL/min).[10]

Set the UV detection wavelength to 269 nm.[9]

Inject the standards and the sample onto the HPLC system.

Data Analysis:
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Generate a standard curve by plotting the peak area of the standards against their known

concentrations.

Determine the concentration of the sample by interpolating its peak area from the standard

curve.

Visualizations
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Troubleshooting Workflow for (rac)-Talazoparib Dissolution

Start: Prepare (rac)-Talazoparib Solution

Is Dissolution Complete?

Incomplete Dissolution

No

Complete Dissolution

Yes

Troubleshoot:
1. Increase solvent volume

2. Use fresh, anhydrous solvent
3. Vortex and sonicate

Dilute for Working Solution

Precipitation Observed?

No Precipitation
Proceed with Experiment

No

Precipitation Occurred

Yes

End

Troubleshoot:
1. Add stock dropwise while vortexing

2. Reduce final concentration
3. Lower final % of organic solvent

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving (rac)-Talazoparib.
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Experimental Workflow for (rac)-Talazoparib Solution Preparation and Use

1. Weigh (rac)-Talazoparib Powder

2. Dissolve in Anhydrous DMSO

3. Vortex and Sonicate

4. Verify Concentration (Optional, e.g., HPLC)

5. Aliquot and Store at -80°C

6. Dilute to Working Concentration

7. Use in Experiment

Click to download full resolution via product page

Caption: Workflow for (rac)-Talazoparib solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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